Cas no 364062-05-5 (Olean-12-en-28-oicacid, 2,3-dihydroxy-, ethyl ester, (2a,3b)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 2,3-dihydroxy-, ethyl ester, (2a,3b)- (9CI)
• CAS No: 364062-05-5
• MF: C₃₂H₅₂O₄
• MW: 500.752890586853
• CID: 297225
• PubChem ID: 76327970
• Update Time: 2024-02-29

Olean-12-en-28-oicacid, 2,3-dihydroxy-, ethyl ester, (2a,3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 2,3-dihydroxy-, ethyl ester, (2a,3b)- (9CI)
• Ethylmaslinate
• (2α,3β)-2,3-Dihydroxy-olean-12-en-28-oic acid ethyl ester
• (2alpha,3beta)-2,3-Dihydroxy-olean-12-en-28-oic acid ethyl ester
• Olean-12-en-28-oic acid, 2,3-dihydroxy-, ethyl ester, (2α,3β)-

• Inchi： 1S/C32H52O4/c1-9-36-26(35)32-16-14-27(2,3)18-21(32)20-10-11-24-29(6)19-22(33)25(34)28(4,5)23(29)12-13-31(24,8)30(20,7)15-17-32/h10,21-25,33-34H,9,11-19H2,1-8H3/t21-,22+,23-,24+,25-,29-,30+,31+,32-/m0/s1
• InChI Key： ANCMAMDWGUIQTE-PROZZQCMSA-N
• SMILES： [C@]12(C)C[C@@H](O)[C@H](O)C(C)(C)[C@]1([H])CC[C@]1(C)[C@]2([H])CC=C2[C@]3([H])CC(CC[C@@]3(CC[C@@]12C)C(OCC)=O)(C)C

Computed Properties

• Exact Mass: 500.38656014g/mol
• Monoisotopic Mass: 500.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids